Cyclopropyl[3-(trifluoromethoxy)phenyl]methanamine

• IUPAC Name: cyclopropyl-[3-(trifluoromethoxy)phenyl]methanamine
• InChI: InChI=1S/C11H12F3NO/c12-11(13,14)16-9-3-1-2-8(6-9)10(15)7-4-5-7/h1-3,6-7,10H,4-5,15H2
• InChI Key: SKFFZVPWHBHILQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2=CC(=CC=C2)OC(F)(F)F)N
• Molecular Formula: C11H12F3NO
• Molecular Weight: 231.21 g/mol

Description

Cyclopropyl[3-(trifluoromethoxy)phenyl]methanamine is a chemical compound with the CAS Number: 1270340-22-1. It has a molecular weight of 231.22. The compound is typically stored at 4°C and is in liquid form.

Molecular Structure Analysis

The IUPAC name for this compound is cyclopropyl [3- (trifluoromethoxy)phenyl]methanamine. The Inchi Code for this compound is 1S/C11H12F3NO/c12-11(13,14)16-9-3-1-2-8(6-9)10(15)7-4-5-7/h1-3,6-7,10H,4-5,15H2.

Physical And Chemical Properties Analysis

Cyclopropyl[3-(trifluoromethoxy)phenyl]methanamine is a liquid at room temperature. It is stored at 4°C. The compound has a molecular weight of 231.22.

Scientific Research Applications

• Synthesis and Application in Histamine Receptors :

  • Cyclopropyl phenyl methanones like ciproxifan, a histamine H3 receptor antagonist, have been synthesized for potential therapeutic applications (Stark, 2000).

• Study of Arylcyclopropylcarbenium Ions :

  • Research on the cation stabilizing abilities of cyclopropyl and phenyl groups in arylcyclopropylcarbenium ions was conducted, providing insights into chemical stability and reactivity (Kirmse, Krzossa, & Steenken, 1996).

• Autocatalytic Radical Ring Opening :

  • Studies on the aerobic conditions of N-cyclopropyl-N-phenylamine have led to the discovery of novel oxidative radical ring opening reactions and the formation of unique oxygen adducts (Wimalasena, Wickman, & Mahindaratne, 2001).

• Conformationally Restricted Homophenylalanine Analogs :

  • Enantioselective synthesis of 2-(2-arylcyclopropyl)glycines has been explored, offering potential in the development of restricted amino acid analogs for various applications (Demir, Seşenoğlu, Ülkü, & Arici, 2004).

• Catalytic Applications of Palladacycles :

  • Synthesis of unsymmetrical NCN′ and PCN pincer palladacycles based on phenyl methanamine derivatives, and their subsequent use in catalytic applications, demonstrates the versatility of these compounds in chemical synthesis (Roffe, Tizzard, Coles, Cox, & Spencer, 2016).

• Microbial Transformations and Fungicide Studies :

  • Investigations into the microbial transformations of the fungicide cyprodinil, which contains cyclopropyl phenyl methanone, highlight its potential for agricultural applications and environmental impact studies (Schocken, Mao, & Schabacker, 1997).

• Photocytotoxicity in Iron(III) Complexes :

  • The development of iron(III) complexes involving phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine for cellular imaging and photocytotoxic applications, particularly in red light, has potential implications in medical imaging and cancer therapy (Basu, Pant, Khan, Hussain, Kondaiah, & Chakravarty, 2014).

Safety and Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, and H335. The precautionary statements associated with this compound include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, and P501.